Cas no 33046-28-5 (4-(trimethylazaniumyl)benzoate)

• Product Name: 4-(trimethylazaniumyl)benzoate
• CAS No: 33046-28-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 917537
• PubChem ID: 590677
• Update Time: 2025-04-19

4-(trimethylazaniumyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-(trimethylazaniumyl)benzoate
• 4-(trimethylammonium)benzoate
• 4-carboxy-tri-N-methyl-anilinium betaine
• 4-Carboxy-tri-N-methyl-anilinium-betain
• 4-Dimethylamino-benzoesaeure-methylbetain
• 4-Trimethylammonio-benzoesaeure
• AC1LBXGF
• NSC106638
• p-Benzbetaine
• p-N.N.N-Trimethylaniliniumcarboxylat
• Trimethyl-p-benzbetain
• CHEMBL3098162
• DTXSID20343582
• 33046-28-5
• NSC-106638

• Inchi： 1S/C10H13NO2/c1-11(2,3)9-6-4-8(5-7-9)10(12)13/h4-7H,1-3H3
• InChI Key： XPULRSZBSCQUTI-UHFFFAOYSA-N
• SMILES： [O-]C(C1C=CC(=CC=1)[N+](C)(C)C)=O

Computed Properties

• Exact Mass: 180.10252
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 37.3
• LogP: 0.24680